Cas no 14367-95-4 (Ethanone, 1-(3-chlorophenyl)-2-nitro-)

Ethanone, 1-(3-chlorophenyl)-2-nitro- structure
14367-95-4 structure
Product Name:Ethanone, 1-(3-chlorophenyl)-2-nitro-
CAS No:14367-95-4
MF:C8H6ClNO3
MW:199.591141223907
CID:1313948
PubChem ID:11687081
Update Time:2025-04-20

Ethanone, 1-(3-chlorophenyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-chlorophenyl)-2-nitro-
    • 1-(3-chlorophenyl)-2-nitroethanone
    • 14367-95-4
    • DTXSID00470603
    • SCHEMBL339923
    • Inchi: 1S/C8H6ClNO3/c9-7-3-1-2-6(4-7)8(11)5-10(12)13/h1-4H,5H2
    • InChI Key: CHZQTULBBSPVLK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 199.0036207g/mol
  • Monoisotopic Mass: 199.0036207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 62.9Ų
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